Cas no 690245-97-7 (N-2-(azepan-1-yl)-2-oxoethyl-3-methoxybenzene-1-sulfonamide)

• Product Name: N-2-(azepan-1-yl)-2-oxoethyl-3-methoxybenzene-1-sulfonamide
• CAS No: 690245-97-7
• MF: C₁₅H₂₂N₂O₄S
• MW: 326.411182880402
• CID: 5419123
• Update Time: 2025-10-18

N-2-(azepan-1-yl)-2-oxoethyl-3-methoxybenzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• N-[2-(1-azepanyl)-2-oxoethyl]-3-methoxybenzenesulfonamide
• N-2-(azepan-1-yl)-2-oxoethyl-3-methoxybenzene-1-sulfonamide

• Inchi： 1S/C15H22N2O4S/c1-21-13-7-6-8-14(11-13)22(19,20)16-12-15(18)17-9-4-2-3-5-10-17/h6-8,11,16H,2-5,9-10,12H2,1H3
• InChI Key： USOXBDVQIVJLBB-UHFFFAOYSA-N
• SMILES： S(=O)(=O)(C1C=CC=C(OC)C=1)NCC(=O)N1CCCCCC1

Additional information on N-2-(azepan-1-yl)-2-oxoethyl-3-methoxybenzene-1-sulfonamide

N-2-(azepan-1-yl)-2-oxoethyl-3-methoxybenzene-1-sulfonamide (CAS No. 690245-97-7): A Comprehensive Overview

N-2-(azepan-1-yl)-2-oxoethyl-3-methoxybenzene-1-sulfonamide (CAS No. 690245-97-7) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This sulfonamide derivative features a unique molecular structure combining an azepane ring, a methoxybenzene moiety, and a sulfonamide group, making it particularly interesting for drug discovery applications. The compound's systematic name reflects its complex architecture, which contributes to its potential biological activity and research utility.

The growing interest in sulfonamide-based compounds like N-2-(azepan-1-yl)-2-oxoethyl-3-methoxybenzene-1-sulfonamide stems from their demonstrated pharmacological properties. Researchers are particularly focused on understanding how the azepane moiety influences the molecule's pharmacokinetics and binding affinity. Recent studies in medicinal chemistry have highlighted the importance of such heterocyclic compounds in developing new therapeutic agents, especially in areas like enzyme inhibition and receptor modulation.

From a chemical perspective, CAS 690245-97-7 exhibits several noteworthy characteristics. The presence of both the sulfonamide group and methoxybenzene structure contributes to its polarity and potential hydrogen bonding capabilities. These features are crucial for researchers investigating molecular interactions in biological systems. The compound's solubility profile and stability under various conditions make it suitable for diverse experimental applications in drug discovery pipelines.

The synthesis of N-2-(azepan-1-yl)-2-oxoethyl-3-methoxybenzene-1-sulfonamide involves multi-step organic reactions that have been optimized for yield and purity. Current research trends focus on developing more efficient synthetic routes to this compound, as evidenced by numerous patent applications and publications in synthetic chemistry journals. The growing demand for high-quality pharmaceutical intermediates has made compounds like this particularly valuable in the fine chemicals market.

In the context of current scientific trends, CAS 690245-97-7 aligns with several hot research topics. The compound's structural features make it relevant to studies in fragment-based drug design and molecular hybridization approaches. Many researchers are investigating similar sulfonamide derivatives for their potential in addressing unmet medical needs, particularly in chronic disease management. This has led to increased searches for sulfonamide synthesis methods and heterocyclic compound applications in scientific databases.

The commercial availability of N-2-(azepan-1-yl)-2-oxoethyl-3-methoxybenzene-1-sulfonamide has expanded in recent years, with several specialty chemical suppliers now offering this compound in research quantities. Market analysis shows growing demand for such pharmaceutical building blocks, driven by increased R&D investment in novel drug development. Quality control specifications typically require high purity levels (>98%) and comprehensive analytical characterization, including NMR and mass spectrometry data.

From a safety and handling perspective, while CAS 690245-97-7 is not classified as hazardous under standard regulations, proper laboratory practices should always be followed when working with this compound. Researchers frequently search for information about chemical storage conditions and handling precautions for similar organic compounds, reflecting the importance of safety in chemical research environments.

The future research directions for N-2-(azepan-1-yl)-2-oxoethyl-3-methoxybenzene-1-sulfonamide appear promising. Several ongoing studies are exploring its potential as a scaffold for developing new enzyme inhibitors or receptor modulators. The compound's structural versatility allows for various modifications, making it a valuable tool in medicinal chemistry programs. This aligns with current industry trends toward targeted molecular design and structure-activity relationship studies.

Analytical characterization of 690245-97-7 typically involves advanced techniques such as HPLC, LC-MS, and various spectroscopic methods. These quality control measures ensure the compound meets the stringent requirements of pharmaceutical research applications. The growing emphasis on chemical purity standards in drug development has made comprehensive analytical data an essential component of product specifications for research chemicals.

In conclusion, N-2-(azepan-1-yl)-2-oxoethyl-3-methoxybenzene-1-sulfonamide represents an important compound in contemporary chemical research. Its unique structural features and potential biological applications continue to attract scientific interest across multiple disciplines. As research into sulfonamide chemistry and heterocyclic compounds advances, this molecule is likely to remain relevant in both academic and industrial settings, contributing to the development of new therapeutic strategies and chemical methodologies.